Cas no 87901-85-7 (5-Chrysenecarboxylic acid, 10-methoxy-, methyl ester)

• Product Name: 5-Chrysenecarboxylic acid, 10-methoxy-, methyl ester
• CAS No: 87901-85-7
• MF: C₂₁H₁₆O₃
• MW: 316.349946022034
• CID: 650875
• PubChem ID: 13202076
• Update Time: 2025-04-19

5-Chrysenecarboxylic acid, 10-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenecarboxylic acid, 10-methoxy-, methyl ester
• methyl 10-methoxychrysene-5-carboxylate
• DTXSID30527078
• 87901-85-7

• Inchi： 1S/C21H16O3/c1-23-18-9-5-7-14-12-17(21(22)24-2)20-15-8-4-3-6-13(15)10-11-16(20)19(14)18/h3-12H,1-2H3
• InChI Key： SHQQVFBVIJRHSV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CC(C(=O)OC)=C3C4C=CC=CC=4C=CC3=C21

Computed Properties

• Exact Mass: 316.109944368g/mol
• Monoisotopic Mass: 316.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5Ų